Cas no 38412-82-7 (3,4,4',7-Tetrahydroxyflavan)

3,4,4',7-Tetrahydroxyflavan structure
3,4,4',7-Tetrahydroxyflavan structure
Product Name:3,4,4',7-Tetrahydroxyflavan
CAS No:38412-82-7
MF:C15H14O5
MW:274.268664836884
CID:836916
PubChem ID:13886896
Update Time:2025-04-19

3,4,4',7-Tetrahydroxyflavan Chemical and Physical Properties

Names and Identifiers

    • 3,4,4',7-Tetrahydroxyflavan
    • 3-4-4-7-Tetrahydroxyflavan
    • 4',7-Dihydroxy-2,3-trans-flavan-3,4-trans-diol
    • 3-Epiguibourtacacidin
    • [ "3-Epiguibourtacacidin" ]
    • AKOS040761056
    • Guibourtinidol-4alpha-ol
    • 38412-82-7
    • LMPK12020175
    • FS-9851
    • DTXSID70551877
    • DB-330867
    • 93476-94-9
    • 3,4,4',7-Flavantetrol,(2R,3S,4R)-
    • 2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,7-triol
    • AKOS032948198
    • 2-(4-Hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,7-triol
    • 7,4'-Dihydroxyflavan-3,4-diol
    • (2S,3S,4R)-3,4,4',7-Tetrahydroxyflavan
    • CHEBI:174610
    • Inchi: 1S/C15H14O5/c16-9-3-1-8(2-4-9)15-14(19)13(18)11-6-5-10(17)7-12(11)20-15/h1-7,13-19H
    • InChI Key: NTLUSUFJOUMRLA-UHFFFAOYSA-N
    • SMILES: OC1C(C2C=CC(O)=CC=2)OC2C(=CC=C(C=2)O)C1O

Computed Properties

  • Exact Mass: 274.08412354g/mol
  • Monoisotopic Mass: 274.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 90.2Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 537.7±50.0 °C at 760 mmHg
  • Flash Point: 279.0±30.1 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

3,4,4',7-Tetrahydroxyflavan Security Information

3,4,4',7-Tetrahydroxyflavan Pricemore >>

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